Cas no 1200498-42-5 (METHYL 5-CYANO-3-FLUOROPYRIDINE-2-CARBOXYLATE)

Methyl 5-cyano-3-fluoropyridine-2-carboxylate is a fluorinated pyridine derivative with a cyano and ester functional group, offering versatile reactivity for pharmaceutical and agrochemical applications. The fluorine substitution enhances metabolic stability and bioavailability, while the cyano and ester groups provide sites for further functionalization, such as hydrolysis or nucleophilic substitution. This compound serves as a valuable intermediate in the synthesis of heterocyclic compounds, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its structural features contribute to improved binding affinity and selectivity in target molecules, making it useful in medicinal chemistry and material science research.

METHYL 5-CYANO-3-FLUOROPYRIDINE-2-CARBOXYLATE structure

1200498-42-5 structure

Product Name:METHYL 5-CYANO-3-FLUOROPYRIDINE-2-CARBOXYLATE

CAS No:1200498-42-5

MF:C₈H₅FN₂O₂

MW:180.13590502739

MDL:MFCD18256601

CID:4562726

PubChem ID:68254035

Update Time:2025-10-15

METHYL 5-CYANO-3-FLUOROPYRIDINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- METHYL 5-CYANO-3-FLUOROPYRIDINE-2-CARBOXYLATE
- Methyl 5-cyano-3-fluoropicolinate
- 5-Cyano-3-fluoro-pyridine-2-carboxylic acid methyl ester
- CS-0441969
- Methyl 5-cyano-3fluoropyridine-2-carboxylate
- 1200498-42-5
- SB55388
- SCHEMBL12358356
- MFCD18256601
- Methyl5-cyano-3-fluoropicolinate
- DS-017564
- MDL： MFCD18256601
- Inchi： 1S/C8H5FN2O2/c1-13-8(12)7-6(9)2-5(3-10)4-11-7/h2,4H,1H3
- InChI Key： JBYQNPOGKCZBLJ-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)=NC=C(C#N)C=C1F

Computed Properties

Exact Mass: 180.034
Monoisotopic Mass: 180.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63A^2
XLogP3: 0.9

METHYL 5-CYANO-3-FLUOROPYRIDINE-2-CARBOXYLATE Pricemore >>

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Chemenu	CM279685-1g	Methyl 5-cyano-3-fluoropicolinate	1200498-42-5	95%	1g	$1262	2022-06-14
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD294882-100mg	Methyl 5-cyano-3-fluoropicolinate	1200498-42-5	95%	100mg	￥926.0	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD294882-250mg	Methyl 5-cyano-3-fluoropicolinate	1200498-42-5	95%	250mg	￥1573.0	2023-04-05
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